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An In-depth Technical Guide to the Physicochemical Properties of 5-Nitro-1,10-
phenanthroline

Introduction
5-Nitro-1,10-phenanthroline is a heterocyclic organic compound derived from 1,10-

phenanthroline.[1][2] As a substituted phenanthroline, it belongs to a class of compounds

widely utilized as ligands in coordination chemistry due to their ability to form stable complexes

with a variety of metal ions.[1][3][4] The introduction of a nitro group at the 5-position modifies

the electronic properties of the phenanthroline ring system, influencing its coordination

behavior and reactivity. This compound, also known as Nitroferroin, serves as a crucial

precursor in the synthesis of other functionalized phenanthrolines, such as 5-amino-1,10-

phenanthroline.[3][5] Its iron complexes are notably used as redox indicators.[3][5]

Furthermore, 5-Nitro-1,10-phenanthroline and its derivatives have been investigated for their

potential biological activities, including cytotoxicity against cancer cells and antibacterial

properties.[3][6] This guide provides a comprehensive overview of its core physicochemical

properties, experimental protocols, and key applications for researchers in chemistry and drug

development.

Core Physicochemical Properties
The fundamental physicochemical data for 5-Nitro-1,10-phenanthroline are summarized

below, providing a quantitative basis for its application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₂H₇N₃O₂ [2][3][7]

Molecular Weight 225.20 g/mol [2][7]

CAS Number 4199-88-6 [2][3][7]

Appearance

Light yellow to yellow-orange

crystalline powder/solid.[2][3]

[7][8]

[2][3][7]

Melting Point

202-204 °C.[3][5][7]

Crystallization from water

yields a melting point of 202°C,

while from ethyl acetate it is

203°C.[3]

[3][5][7]

Boiling Point 366.71°C (rough estimate).[3] [3]

pKa

pK1: 3.232 (at 25°C).[3] The

pKa value varies with the

solvent composition, ranging

from 3.20 to 1.95 in different

ethanol/water ratios.[3]

[3]

Water Solubility Insoluble.[3] [3]

Solubility in Solvents

Soluble in ethanol (50 mg/mL),

methanol (50 mg/mL), DMSO

(11 mg/mL), benzene, and

alcohol.[3][6][7]

[3][6][7]

Storage Temperature
Room Temperature, sealed in

a dry environment.[3]
[3]

Spectral Data
Spectral analysis is critical for the identification and characterization of 5-Nitro-1,10-
phenanthroline.
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Spectral Method Data Summary Reference(s)

¹H NMR

Spectra are available and

confirm the aromatic proton

signals characteristic of the

substituted phenanthroline

structure.[2][8][9]

[2][8][9]

¹³C NMR

Spectra have been recorded

and are available for structural

confirmation.[2]

[2]

Mass Spectrometry

GC-MS data show a top peak

at m/z 179 and a second-

highest peak at m/z 225,

corresponding to the molecular

ion.[2]

[2]

UV-Vis Spectra

UV-Visible spectra are

available for this compound.[2]

Coordination with metal ions,

such as iron, leads to strong

absorption in the visible region.

[10]

[2][10]

IR Spectra

FTIR spectra have been

recorded, typically showing

characteristic peaks for

aromatic C-H, C=N, and N-O

stretching vibrations.[2][8]

[2][8]

Experimental Protocols
Detailed methodologies are essential for the synthesis, purification, and analysis of 5-Nitro-
1,10-phenanthroline.

Synthesis of 5-Nitro-1,10-phenanthroline
This protocol describes the nitration of 1,10-phenanthroline.
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Procedure:

Slowly add 1,10-phenanthroline (10 g, 55.49 mmol) to fuming nitric acid (10 ml).[3][5]

Dissolve the resulting mixture in concentrated sulfuric acid (20 ml).[3][5]

Heat the reaction mixture to 160°C and stir for 3 hours.[3][5]

After the reaction is complete, cool the mixture and pour it into ice water.[3][5]

Adjust the pH to approximately 3-6 by slowly adding a saturated or 30% aqueous sodium

hydroxide solution.[3][5][8]

A yellow solid will precipitate. Collect the solid by filtration.[3][5][8]

Wash the collected solid with water.[3][5]

Dry the product under reduced pressure to yield 5-nitro-1,10-phenanthroline.[3][5]
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Workflow for Synthesis of 5-Nitro-1,10-phenanthroline

Start: 1,10-Phenanthroline

Add Fuming HNO₃

& Conc. H₂SO₄

Step 1

Heat to 160°C
Stir for 3 hours

Step 2

Cool and Quench
in Ice Water

Step 3

Neutralize with NaOH
to pH ~3-6

Step 4

Precipitation of
Yellow Solid

Step 5

Filter and Wash
with Water

Step 6

End: 5-Nitro-1,10-phenanthroline

Step 7

Click to download full resolution via product page

Synthesis Workflow Diagram
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Purification Protocol: Recrystallization
To achieve high purity, 5-Nitro-1,10-phenanthroline can be purified by recrystallization.

Method 1: Benzene/Petroleum Ether

Dissolve the crude product in a minimal amount of hot benzene.

Add petroleum ether until turbidity is observed.

Allow the solution to cool slowly to form crystals.

Collect the anhydrous crystals by filtration.[3]

Method 2: Aqueous Recrystallization

Dissolve the crude solid in hot water.

Allow the solution to cool, inducing crystallization.

This method yields a product with a melting point of 202°C.[3]

General Protocol for UV-Vis Spectroscopy
This outlines a standard procedure for analyzing 5-Nitro-1,10-phenanthroline using UV-Vis

spectroscopy.

Procedure:

Prepare a stock solution of 5-Nitro-1,10-phenanthroline of known concentration in a

suitable solvent (e.g., ethanol, methanol).

Prepare a series of dilutions from the stock solution to the desired concentration range for

analysis.

Use a dual-beam UV-Vis spectrophotometer.[11]

Fill a quartz cuvette with the pure solvent to be used as a reference or blank.
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Run a baseline correction with the blank in both the sample and reference beams.[11]

Replace the blank in the sample path with the cuvette containing the sample solution.

Record the absorption spectrum over the desired wavelength range (typically 200-800 nm).

Biological Activity and Applications
5-Nitro-1,10-phenanthroline is not only a subject of academic interest but also a compound

with practical applications and biological relevance.

Synthetic Precursor: It is a key starting material for synthesizing 5-amino-1,10-

phenanthroline and 5-isothiocyanato-1,10-phenanthroline, which are used to create more

complex ligands and biologically active molecules.[3][5]

Coordination Chemistry: It forms stable complexes with various transition metals, such as

iron, copper, and platinum.[3] Iron complexes of this ligand, known as "Nitroferroin," are

widely used as redox indicators in titrations.[3][5]

Cytotoxicity: Platinum chelates of 5-Nitro-1,10-phenanthroline have been evaluated for

their cytotoxicity against L1210 murine leukemia cells.[3] Copper(II) complexes have also

demonstrated cytotoxic properties against human ovarian adenocarcinoma cell lines

(SKOV3).[12]

Antibacterial Agent: The compound has been identified as a potent bactericidal agent that

inhibits the growth of Clostridium difficile.[6]
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Applications and Derivatives of 5-Nitro-1,10-phenanthroline

5-Nitro-1,10-phenanthroline
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Logical Relationships Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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